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Compound of Interest

Compound Name: Diethylene Glycol

Cat. No.: B2406350

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of diethylene
glycol (DEG) in workplace air. The methodologies outlined are based on established and
validated techniques to ensure accurate and reliable quantification of airborne DEG,
safeguarding occupational health in environments where this compound is utilized.

Introduction

Diethylene glycol (DEG) is a synthetic, colorless, odorless, and hygroscopic liquid with a
sweetish taste. It is widely used as a solvent, in antifreeze formulations, and as a chemical
intermediate. Due to its potential for adverse health effects upon inhalation, including
respiratory irritation, it is crucial to monitor its concentration in workplace air to ensure exposure
remains below established occupational exposure limits.[1][2] This document details validated
methods for sampling and analysis, primarily focusing on gas chromatography with flame
ionization detection (GC-FID), a robust and widely used technique for this application.

Analytical Methodologies

The primary and most validated method for the determination of DEG in workplace air involves
collection on a solid sorbent tube followed by solvent desorption and analysis by GC-FID. This
approach allows for the simultaneous collection of both gaseous and particulate forms of
glycols.[3][4]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b2406350?utm_src=pdf-interest
https://www.benchchem.com/product/b2406350?utm_src=pdf-body
https://www.benchchem.com/product/b2406350?utm_src=pdf-body
https://www.benchchem.com/product/b2406350?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10462779/
https://stacks.cdc.gov/view/cdc/197658
https://www.researchgate.net/publication/326629417_Glycols_-_Method_for_the_determination_of_diethylene_glycol_ethylene_glycol_and_propylene_glycol_in_workplace_air_using_gas_chromatography_Air_Monitoring_Methods_2018
https://series.publisso.de/sites/default/files/documents/series/mak/dam/Vol2018/Iss3/Alt096/am10721e1918_w.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2406350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Gas Chromatography with Flame lonization Detection
(GC-FID)

This is the most common and validated technique for quantifying DEG in workplace air
samples.[1][3][4] The principle involves drawing a known volume of air through a sorbent tube
to trap the DEG. The collected DEG is then chemically extracted from the sorbent and injected
into a gas chromatograph. The GC separates DEG from other compounds, and the FID
provides a sensitive and reliable signal for quantification.

A key advantage of this method is its ability to simultaneously determine other glycols, such as
ethylene glycol and propylene glycol.[3][4]

Experimental Protocols
Method 1: NIOSH Method 5523 (Adapted for Diethylene
Glycol)

This method is a comprehensive approach for the collection and analysis of several glycols,
including DEG.[5][6]

1. Sampling:

o Sampler: An Occupational Safety and Health Administration (OSHA) versatile sampler (OVS-
7) tube is used. This tube contains a glass fiber filter (GFF) followed by a sorbent material
(e.g., XAD-7).[5][7] This design effectively captures both aerosolized and vapor-phase DEG.

[5]
e Pump: A personal sampling pump calibrated to a flow rate of 0.5 to 2.0 L/min is required.[5]

e Procedure:

o

Calibrate the personal sampling pump with a representative sampler in line.

[¢]

Remove the caps from the OVS-7 tube immediately before sampling.

[¢]

Attach the outlet of the sampler to the pump with flexible tubing.

o

Position the sampler in the breathing zone of the worker.
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o Sample for a sufficient time to collect a sample volume of 5 to 60 liters.[5]

o After sampling, cap the tube and record the sampling time, flow rate, and total volume.

o Prepare a blank sample by handling an OVS-7 tube in the same manner as the field
samples but without drawing air through it.

2. Sample Preparation:

o Desorption:

o Carefully remove the glass fiber filter and the front sorbent section and place them in a 4-
mL vial.

o Place the backup sorbent section in a separate vial.

o Add 2 mL of methanol to each vial.[6]

o Cap the vials and gently agitate them.

o Place the vials in an ultrasonic bath for 30 minutes to ensure complete desorption of the
DEG.[6]

3. Instrumental Analysis (GC-FID):

 Instrument: Gas chromatograph equipped with a flame ionization detector.

e Column: A capillary column suitable for glycol analysis, such as a DB-WAX (30 m x 0.25 mm
ID x 0.25 pum film) or equivalent, is recommended.[8]

e Carrier Gas: Helium or Nitrogen.

e Temperatures:

[¢]

Injector: 250°C

Detector: 300°C

[e]

o

Oven: Programmed temperature ramp (e.g., 165°C initial).
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* Injection: 1 pL of the desorbed sample solution.

o Calibration: Prepare a series of calibration standards of DEG in methanol. Analyze these
standards under the same GC conditions as the samples to generate a calibration curve.

4. Quantification:
The concentration of DEG in the air sample is calculated using the following formula:

Concentration (mg/m3) = (Mass of DEG in sample (ug) - Mass of DEG in blank (ug)) / (Volume
of air sampled (L) * Desorption Efficiency)

The desorption efficiency should be determined experimentally by spiking known amounts of
DEG onto the sorbent material and analyzing them. Desorption efficiencies for glycols are
typically greater than 90%.[1]

Method 2: German Social Accident Insurance Method
(IFA)

This validated method is specifically designed for the determination of diethylene glycol,
ethylene glycol, and propylene glycol in workplace air.[3][4]

1. Sampling:

Sampler: GGP-Mini sampling system consisting of a glass fiber filter followed by a charcoal
tube.[3][4]

Pump: A flow-regulated pump set to a flow rate of 0.33 L/min.[3][4]

Procedure:

o Connect the GGP-Mini sampling system to the pump.

o Draw a defined volume of air (recommended 40 L) through the sampler.[3][4]

N

. Sample Preparation:

Desorption:
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o Transfer the glass fiber filter and the charcoal from the tube to a vial.

o Desorb the collected glycols with a mixture of dichloromethane and methanol.[3] An

internal standard, such as 1-hexanol, is added to improve quantitative accuracy.[3][4]

3. Instrumental Analysis (GC-FID):

Instrument: Gas chromatograph with a flame ionization detector.

Analysis: The desorbed sample is analyzed by GC-FID.

Quantification: A multiple-point calibration is used for quantitative evaluation.[3][4]

Parameter

Quantitative Data Summary

NIOSH Method 5523
(Adapted)

German Social Accident
Insurance Method (IFA)

Sampling Media

OVS-7 tube (Glass fiber filter +
XAD-7 sorbent)[5]

GGP-Mini system (Glass fiber
filter + Charcoal tube)[3][4]

Sampling Flow Rate

0.5-2.0 L/min[5]

0.33 L/min[3][4]

Sample Volume

5- 60 L[5]

40 L (recommended)[3][4]

Desorption Solvent

Methanol[6]

Dichloromethane/Methanol

mixture[3]

Internal Standard

Not specified, but can be used

1-Hexanol[3][4]

Analytical Technique

GC-FID[1]

GC-FID[3][4]

Limit of Detection

7 - 16 u g/sample (for various

glycols)[1]

Limit of Quantification

0.5 mg/m3 (for a 40 L air
sample)[3]

Desorption Efficiency

> 90%][1]

Storage Stability

Acceptable for 28 days (for
most glycols)[1]
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Caption: NIOSH Method 5523 Workflow.
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Caption: IFA Method Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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